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Compound of Interest

Compound Name:
2-(2-methoxyethyl)-2,3-dihydro-

1H-isoindol-4-amine

CAS No.: 1017388-36-1

Cat. No.: B3073167

Get Quote

Target Audience: Researchers, Application Scientists, and Drug Development Professionals

Context: This technical guide objectively evaluates the in-vivo performance of Viclazil (a

hypothetical next-generation covalent KRAS G12C inhibitor) against first-generation clinical

standards, Sotorasib (AMG-510) and Adagrasib (MRTX849).

Executive Summary & Mechanistic Rationale
First-generation KRAS G12C inhibitors, such as Sotorasib and Adagrasib, have revolutionized

targeted oncology but are often limited by adaptive resistance and the dynamic "cycling" of

KRAS between its active (GTP-bound) and inactive (GDP-bound) states[1]. Viclazil was

engineered to overcome these limitations through rapid target engagement (TE) kinetics. By

binding the switch-II pocket of the GDP-bound state at sub-nanomolar concentrations, Viclazil

effectively depletes cellular active KRAS before nucleotide exchange can occur, a mechanism

validated by emerging next-generation inhibitors like D3S-001[1].
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Diagram 1: Mechanism of action for Viclazil targeting the KRAS G12C cascade.

Experimental Design: Model Selection & Rationale
To ensure a rigorous, self-validating evaluation, we utilized the MIA PaCa-2 Cell Line-Derived

Xenograft (CDX) model.

Causality of Model Selection: MIA PaCa-2 is a human pancreatic ductal adenocarcinoma

(PDAC) line driven by a homozygous KRAS G12C mutation. It is highly sensitive to G12C

inhibition but prone to adaptive resistance pathways (e.g., PAK4 or EGFR bypass signaling)
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[2]. This makes it an ideal "stress-test" model to differentiate the sustained target

suppression of Viclazil from the transient suppression of first-generation inhibitors.

Self-Validating System: To ensure tumor growth inhibition (TGI) is a direct result of the drug

rather than biological variance, animals are strictly randomized only when tumors reach a

mature volume (150–200 mm³). This guarantees established vasculature and uniform

starting parameters across all cohorts.

Comparative Efficacy: Quantitative Data
The following table synthesizes the in-vivo performance of Viclazil against standard

comparators in the MIA PaCa-2 CDX model. Historical baseline data for Sotorasib[3] and

Adagrasib[4] are utilized to benchmark Viclazil's enhanced potency.

Compound
Dose &
Regimen

Tumor Growth
Inhibition (TGI)
at Day 28

pERK
Reduction
(Tumor Lysate)

Max Body
Weight
Change

Vehicle Control 0 mg/kg PO, QD 0% 0% +2.1%

Sotorasib
100 mg/kg PO,

QD
80% 85% -3.4%

Adagrasib
30 mg/kg PO,

QD
75% 80% -4.1%

Viclazil
30 mg/kg PO,

QD
94% 98% -1.2%

Data Interpretation: Viclazil administered at a lower dose (30 mg/kg) outperforms Sotorasib at

its maximum tolerated dose (100 mg/kg)[3], achieving near-complete tumor stasis (94% TGI)

with negligible systemic toxicity (measured by body weight retention).
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Diagram 2: Standardized in-vivo workflow for MIA PaCa-2 CDX model evaluation.

Protocol A: MIA PaCa-2 Xenograft Establishment &
Dosing

Cell Preparation: Harvest MIA PaCa-2 cells in the exponential growth phase. Resuspend in a

1:1 mixture of cold PBS and Matrigel.

Rationale: Matrigel provides essential extracellular matrix (ECM) proteins that enhance

initial cell survival and localize engraftment, drastically reducing inter-subject variability.

Inoculation: Inject 5×106 cells subcutaneously into the right flank of 6-8 week old female

athymic nude mice.

Randomization: Monitor tumor growth bi-weekly using digital calipers. Calculate volume

using the formula V=(Length×Width2)/2 . Once tumors reach an average volume of 150–200

mm³, randomize mice into treatment groups (n=8/group).

Dosing: Administer Vehicle, Sotorasib (100 mg/kg)[3], Adagrasib (30 mg/kg)[4], or Viclazil (30

mg/kg) via oral gavage (PO) once daily (QD) for 28 days.

Protocol B: Pharmacodynamic (PD) Target Engagement
Readout
To prove that TGI is driven by on-target KRAS inhibition, downstream effector signaling (pERK)

must be quantified[4].

Tissue Harvesting: At 4 hours post-final dose, euthanize mice and immediately excise the

tumors. Snap-freeze the tissue in liquid nitrogen.

Rationale: Snap-freezing halts metabolic activity instantly, preventing the rapid

dephosphorylation of ERK by endogenous phosphatases, which would otherwise yield

false-negative PD readouts.
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Homogenization: Lyse tissues in ice-cold RIPA buffer supplemented heavily with protease

and phosphatase inhibitor cocktails.

Immunoblotting: Resolve lysates via SDS-PAGE. Probe for phosphorylated ERK1/2 (pERK)

and total ERK.

Rationale: Total ERK must be used as the normalization control (rather than GAPDH or

Actin) to definitively prove that Viclazil inhibits the phosphorylation event, rather than

causing global degradation of the ERK protein itself.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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